Cas no 1096900-82-1 (4-Amino-3-isopropoxybenzoic acid)

• Product Name: 4-Amino-3-isopropoxybenzoic acid
• CAS No: 1096900-82-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4777868
• Update Time: 2025-05-21

4-Amino-3-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-isopropoxybenzoic acid
• 4-amino-3-propan-2-yloxybenzoic acid

• Inchi： 1S/C10H13NO3/c1-6(2)14-9-5-7(10(12)13)3-4-8(9)11/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key： LRJXHGVHMMUVQM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6

Additional information on 4-Amino-3-isopropoxybenzoic acid

Introduction to 4-Amino-3-isopropoxybenzoic acid (CAS No. 1096900-82-1)

4-Amino-3-isopropoxybenzoic acid (CAS No. 1096900-82-1) is a versatile organic compound with a wide range of applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structural features, which include an amino group, an isopropoxy substituent, and a carboxylic acid moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical structure of 4-Amino-3-isopropoxybenzoic acid is defined by its molecular formula C₁₁H₁₃NO₃. The presence of the amino group (NH₂) and the carboxylic acid group (COOH) provides multiple reactive sites, enabling a variety of chemical transformations. The isopropoxy group (OCH(CH₃)₂) adds steric bulk and influences the compound's solubility and reactivity properties.

In recent years, 4-Amino-3-isopropoxybenzoic acid has gained significant attention due to its potential applications in drug discovery and development. One of the key areas of research has been its use as an intermediate in the synthesis of novel antiviral agents. Studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes viruses. This has led to increased interest in exploring its potential as a lead compound for the development of new antiviral drugs.

Beyond antiviral applications, 4-Amino-3-isopropoxybenzoic acid has also been investigated for its anti-inflammatory properties. Research has demonstrated that certain derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In the field of materials science, 4-Amino-3-isopropoxybenzoic acid has been explored for its potential use in the synthesis of advanced functional materials. Its unique combination of functional groups allows for the creation of polymers with tailored properties, such as enhanced mechanical strength, improved thermal stability, and increased biocompatibility. These materials have potential applications in areas such as tissue engineering, drug delivery systems, and electronic devices.

The synthesis of 4-Amino-3-isopropoxybenzoic acid typically involves multi-step processes that include functional group transformations and protection/deprotection strategies. One common synthetic route involves the nitration of 3-isopropoxybenzoic acid followed by reduction to form the amino derivative. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of 4-Amino-3-isopropoxybenzoic acid, such as its melting point (175-177°C) and solubility in various solvents, are important considerations for its use in different applications. Its solubility in polar solvents like water and ethanol makes it suitable for use in aqueous-based formulations, while its stability under various conditions ensures reliable performance in both laboratory and industrial settings.

In conclusion, 4-Amino-3-isopropoxybenzoic acid (CAS No. 1096900-82-1) is a multifaceted compound with significant potential in multiple fields. Its unique chemical structure and versatile reactivity make it an important intermediate in the synthesis of pharmaceuticals, anti-inflammatory agents, and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in modern chemistry and materials science.